Receptor tyrosine-protein kinase erbB-2 (391-399)

• sequence: PLQPEQLQV
• source: Homo sapiens (human)
• Synonym: Receptor tyrosine-protein kinase erbB-2 (391-399)

Description

Receptor tyrosine-protein kinase erbB-2

Scientific Research Applications

Role in Development and Cancer

ErbB-2 is part of the ErbB family of receptor tyrosine kinases (RTKs), crucial for interpreting extracellular signals for appropriate developmental or proliferative responses. These receptors are essential in various tissues and play fundamental roles in development, proliferation, and differentiation. Deregulated expression of ErbB receptors, particularly ErbB1 and ErbB2, is linked to malignant transformation during tumor development (Olayioye et al., 2000).

Cancer Biology and Therapeutics

ErbB2 is significantly implicated in human cancer. The expression or activation alterations in epidermal growth factor receptor and ERBB2 are observed in many epithelial tumors. Understanding these receptors in cancer biology and as therapeutic targets has led to the development of numerous ERBB inhibitors currently used in clinical settings (Hynes & Lane, 2005).

Ligand-Dependent Receptor Dimerization

ErbB receptor physiology is significantly affected by ligand-dependent receptor dimerization and kinase activation, critical for subsequent growth factor-dependent cell responses. These receptors also play roles in non-cancer diseases such as schizophrenia and hypertension (Linggi & Carpenter, 2006).

Receptor Tyrosine Kinases in Cancer

The ERBB receptor tyrosine kinases, including ErbB2, are aberrantly activated in various human tumors, contributing to cancer development. This has led to intense studies to employ them as therapeutic targets, with many ERBB-targeted inhibitors now clinically used (Hynes, 2005).

Nuclear Localization of ErbB-4

ErbB-4, another member of the ErbB family, undergoes γ-secretase cleavage after ligand binding or PKC activation, facilitating its translocation to the nucleus. This mechanism represents another pathway for receptor tyrosine kinase-mediated signaling (Ni et al., 2001).

Target-Based Agents against ErbB Receptors

ErbB receptors and EGF-like growth factors, frequently expressed in human tumors, regulate cancer cell proliferation and survival. Target-based agents against ErbB receptors, such as trastuzumab and EGFR tyrosine kinase inhibitors, have shown promising anti-tumor activity and acceptable toxicity profiles (Normanno et al., 2003).

ErbB/HER in Cancer

ErbB/HER receptor protein-tyrosine kinases, including ErbB2, are overexpressed in various cancers such as breast, colorectal, ovarian, and lung cancers. Understanding the structures of these receptors in active and inactive conformations has shed light on receptor activation mechanisms. They are crucial targets for anticancer drugs, with antibodies and inhibitors already in clinical use (Roskoski, 2004).